![molecular formula C16H17NO2 B253393 N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide](/img/structure/B253393.png)
N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide
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Overview
Description
N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide, also known as HMA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. HMA belongs to the class of compounds known as N-aryl-2-(arylalkyl)acetamides, which have been found to exhibit a range of biological activities.
Scientific Research Applications
N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have potential as a therapeutic agent for the treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's disease. This compound has been studied for its ability to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. In addition, this compound has been found to modulate the activity of glutamate receptors, which are involved in the regulation of neuronal activity.
Mechanism of Action
The mechanism of action of N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide involves its ability to inhibit the activity of COX-2, which results in a decrease in the production of inflammatory mediators such as prostaglandins. This compound has also been shown to modulate the activity of glutamate receptors, which can lead to a decrease in neuronal excitability and a reduction in the release of excitotoxic neurotransmitters. These mechanisms of action are thought to underlie the anti-inflammatory, analgesic, and neuroprotective effects of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo models. This compound has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines in vitro. In addition, this compound has been shown to reduce pain and fever in animal models of inflammation. This compound has also been found to protect neurons from excitotoxicity and oxidative stress in vitro and in vivo. These findings suggest that this compound may have potential as a therapeutic agent for the treatment of inflammatory and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide in lab experiments is its well-characterized mechanism of action and biochemical effects. This allows researchers to design experiments that specifically target the anti-inflammatory, analgesic, and neuroprotective properties of this compound. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer to animals or cells in vitro. In addition, the potential toxicity of this compound at high doses has not been fully characterized, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide. One area of interest is the development of more efficient synthesis methods for this compound that can produce larger quantities of the compound. Another area of interest is the optimization of the pharmacokinetic properties of this compound, such as its solubility and bioavailability, to improve its therapeutic potential. In addition, further studies are needed to fully characterize the toxicity profile of this compound and to determine its potential as a therapeutic agent for the treatment of inflammatory and neurodegenerative diseases.
Synthesis Methods
The synthesis method for N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide involves the reaction of 2-hydroxy-5-methylbenzoic acid with 3-methylbenzylamine in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting product is then acetylated with acetic anhydride to yield this compound. This synthesis method has been optimized for high yield and purity, and has been used in various studies to produce this compound for scientific research.
properties
Molecular Formula |
C16H17NO2 |
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Molecular Weight |
255.31 g/mol |
IUPAC Name |
N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide |
InChI |
InChI=1S/C16H17NO2/c1-11-4-3-5-13(8-11)10-16(19)17-14-9-12(2)6-7-15(14)18/h3-9,18H,10H2,1-2H3,(H,17,19) |
InChI Key |
LTFLAXXUHQMMCI-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)CC(=O)NC2=C(C=CC(=C2)C)O |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)NC2=C(C=CC(=C2)C)O |
Origin of Product |
United States |
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